Cas no 914384-08-0 (2-Propen-1-one, 1-(4-fluoro-2-methoxyphenyl)-3-(3-quinolinyl)-)

914384-08-0 structure
Product name:2-Propen-1-one, 1-(4-fluoro-2-methoxyphenyl)-3-(3-quinolinyl)-
2-Propen-1-one, 1-(4-fluoro-2-methoxyphenyl)-3-(3-quinolinyl)- Chemical and Physical Properties
Names and Identifiers
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- 2-Propen-1-one, 1-(4-fluoro-2-methoxyphenyl)-3-(3-quinolinyl)-
- 1-(4-fluoro-2-methoxyphenyl)-3-quinolin-3-ylprop-2-en-1-one
- 1-(4-fluoro-2-methoxyphenyl)-3-(quinolin-3-yl)prop-2-en-1-one
- 914384-08-0
- DTXSID60842049
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- Inchi: InChI=1S/C19H14FNO2/c1-23-19-11-15(20)7-8-16(19)18(22)9-6-13-10-14-4-2-3-5-17(14)21-12-13/h2-12H,1H3
- InChI Key: HAMFMMDFMVJJPO-UHFFFAOYSA-N
- SMILES: COC1=C(C=CC(=C1)F)C(=O)C=CC2=CC3=CC=CC=C3N=C2
Computed Properties
- Exact Mass: 307.10085685g/mol
- Monoisotopic Mass: 307.10085685g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 23
- Rotatable Bond Count: 4
- Complexity: 439
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 4
- Topological Polar Surface Area: 39.2Ų
2-Propen-1-one, 1-(4-fluoro-2-methoxyphenyl)-3-(3-quinolinyl)- Related Literature
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Adnan Mohammad,Wayesh Qarony,Saidjafarzoda Ilhom,Dietmar Knipp,Necmi Biyikli,Yuen Hong Tsang RSC Adv., 2020,10, 14856-14866
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Amin Zhang,Yuliang Guo,Yu He,Kai Yang,Jianbo Wang,Daxiang Cui,Yingsheng Cheng Nanoscale, 2020,12, 21674-21686
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Aldo Arrais,Mauro Botta,Stefano Avedano,Giovanni Battista Giovenzana,Eliana Gianolio,Enrico Boccaleri,Pier Luigi Stanghellini,Silvio Aime Chem. Commun., 2008, 5936-5938
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Yu Xiao,Dong Liang,Zhigang Shao,Hongmei Yu,Ming Hou,Baolian Yi RSC Adv., 2015,5, 14506-14513
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Shigeto Fukushima,Michiaki Kumagai,Aki Inoue,Peng Mi,Kazuko Toh,Yuji Morimoto,Nobuhiro Nishiyama Biomater. Sci., 2016,4, 826-838
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